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Compound of Interest

Compound Name:
n,n-Diethylethanolammonium

chloride

CAS No.: 4620-71-7

Cat. No.: B12341684

Get Quote

Executive Summary
N,N-Diethylethanolammonium chloride (CAS: 14426-20-1) is the hydrochloride salt of N,N-

diethylethanolamine. In the pharmaceutical and chemical industries, it occupies a dual role:

Green Solvent Component: It acts as a Hydrogen Bond Acceptor (HBA) to form Deep

Eutectic Solvents (DES), replacing volatile organic solvents in extraction and synthesis.

Synthetic Precursor: It is the stable precursor to 2-Chloro-N,N-diethylethylamine

hydrochloride, a critical alkylating agent used in the synthesis of antiarrhythmics like

Amiodarone.

Critical Distinction: Researchers must distinguish between the Alcohol Salt (Subject of this

guide, stable, solubilizer) and the Chloro-Analog (Reactive nitrogen mustard precursor).
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Reactive Analog:

(Alkylating Agent)

Chemical Profile & Physicochemical Properties[1][2]
[3][4][5][6][7][8][9]

Property Data

IUPAC Name 2-(Diethylamino)ethanol hydrochloride

CAS Number
14426-20-1 (often cited as 13989-32-7 in DES

literature)

Molecular Formula

Molecular Weight 153.65 g/mol

Physical State White to off-white crystalline solid

Melting Point 133 – 136 °C

Hygroscopicity
High (Requires storage in desiccated

conditions)

Acidity (pKa)
~9.8 (referring to the conjugate acid of the

amine)

Solubility Landscape in Organic Solvents
The solubility of N,N-Diethylethanolammonium chloride follows the "like dissolves like"

principle governed by ionic interactions and hydrogen bonding.

Solubility Data Table
Qualitative and semi-quantitative solubility at 25°C.
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Solvent Class Specific Solvent Solubility Status Mechanistic Insight

Polar Protic Water
Very Soluble (>800

g/L)

Strong ion-dipole

interactions; H-

bonding with hydroxyl

group.

Polar Protic Methanol Soluble

High dielectric

constant supports

ionic dissociation.

Polar Protic Ethanol Soluble

Soluble, though less

than in methanol.

Solubility increases

significantly with

temperature (>40°C).

Polar Aprotic DMSO Soluble
Excellent solvation of

the ammonium cation.

Polar Aprotic DMF Soluble

Good solubility; often

used as a reaction

medium.

Chlorinated Chloroform Slightly Soluble
Limited solubility due

to lower polarity.

Chlorinated Dichloromethane Sparingly Soluble

Often used to

suspend the salt or

extract the free base

after neutralization.

Non-Polar Toluene Insoluble

Used as an anti-

solvent to crystallize

the salt from reaction

mixtures.

Non-Polar Hexane / Heptane Insoluble

Complete lack of

interaction with the

ionic lattice.
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Esters Ethyl Acetate Insoluble
Common anti-solvent

for purification.

Deep Eutectic Solvent (DES) Formation
Unlike traditional dissolution, this compound can liquefy when mixed with specific Hydrogen

Bond Donors (HBDs) at moderate temperatures, forming a DES.[1][2] This is critical for "green

chemistry" applications where the salt acts as the solvent itself.

Common DES Systems:

HBA: N,N-Diethylethanolammonium chloride[3][1][4]

HBDs: Urea, Ethylene Glycol, Glycerol, Zinc Chloride (

).

Behavior: When mixed (typically 1:2 or 1:3 molar ratio) and heated to 60-90°C, the lattice

energy is disrupted, resulting in a stable liquid at room temperature.

Applications in Drug Development
Synthesis of Amiodarone & Procainamide
While the chloro-analog is the direct reagent, N,N-Diethylethanolammonium chloride is the

stable starting material.

Workflow: The alcohol salt is reacted with Thionyl Chloride (

) to generate the reactive alkyl chloride in situ or in a separate step, which then alkylates the
drug scaffold (e.g., benzofuran for Amiodarone).

Green Extraction Solvents
DESs based on this salt are used to extract bioactive compounds (flavonoids, alkaloids) or

remove heavy metals (Arsenic, Sodium salts) from aqueous streams.

Advantage: Non-volatile, biodegradable, and tunable polarity.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.mdpi.com/2077-0375/13/11/874
https://www.mdpi.com/1420-3049/27/22/7699
https://www.benchchem.com/product/b12341684/docs?utm_src=pdf-body#technical-guide-solubility-phase-behavior-of-n-n-diethylethanolammonium-chloride
https://asmedigitalcollection.asme.org/electrochemical/article/20/2/020905/1155982/Physicochemical-Properties-of-N-N
https://www.mdpi.com/2077-0375/13/11/874
https://www.merckmillipore.com/Web-CH-Site/it_IT/-/CHF/ShowDocument-File?ProductSKU=MDA_CHEM-820394&DocumentType=MSD&DocumentId=820394_SDS_IN_EN.PDF&DocumentUID=5296156&Language=EN&Country=IN&Origin=PDP
https://www.benchchem.com/product/b12341684/docs?utm_src=pdf-body#technical-guide-solubility-phase-behavior-of-n-n-diethylethanolammonium-chloride
https://www.mdpi.com/2077-0375/13/11/874
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12341684?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualization: Synthetic & DES Workflow
The following diagram illustrates the divergent pathways for this compound in a drug

development context.
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Figure 1: Divergent workflows for N,N-Diethylethanolammonium chloride in solvent

engineering vs. pharmaceutical synthesis.

Experimental Protocols
Protocol: Gravimetric Solubility Determination
Objective: To determine the saturation solubility in organic solvents (e.g., Ethanol).

Preparation: Dry the N,N-Diethylethanolammonium chloride salt in a vacuum oven at

50°C for 4 hours to remove moisture.

Saturation: Add excess salt to 10 mL of the target solvent (e.g., Ethanol) in a jacketed glass

vial maintained at 25°C.

Equilibration: Stir magnetically at 300 rpm for 24 hours.

Filtration: Stop stirring and allow to settle for 1 hour. Filter the supernatant through a 0.45 µm

PTFE syringe filter (pre-heated to 25°C to prevent precipitation).

Quantification:

Pipette 5 mL of the filtrate into a pre-weighed evaporating dish.
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Evaporate the solvent under a gentle nitrogen stream or vacuum.

Dry the residue at 60°C to constant weight.

Calculation:

Protocol: Preparation of DES (1:3 Molar Ratio)
Objective: Create a liquid solvent using

as the HBD.

Weighing: Weigh N,N-Diethylethanolammonium chloride (HBA) and Zinc Chloride (HBD)

in a 1:3 molar ratio inside a glovebox (due to hygroscopicity of

).

Mixing: Transfer to a glass reactor with a magnetic stir bar.

Heating: Heat the mixture to 90°C on a hotplate.

Observation: Stir at 500 rpm. The solid powder will transition into a clear, homogeneous,

viscous liquid within 1–2 hours.

Storage: Store in a sealed desiccator. This DES can dissolve high concentrations of

inorganic salts (e.g., NaCl).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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